Cas no 2228733-68-2 (2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228733-68-2
• MF: C₁₁H₂₀F₃N
• MW: 223.278413772583
• CID: 6126727
• PubChem ID: 165854456
• Update Time: 2025-11-01

2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine
• 2228733-68-2
• EN300-1969585

• Inchi： 1S/C11H20F3N/c1-10(2)5-3-4-8(6-10)9(7-15)11(12,13)14/h8-9H,3-7,15H2,1-2H3
• InChI Key： GQJXEWLNRIVMJN-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1CCCC(C)(C)C1)(F)F

Computed Properties

• Exact Mass: 223.15478413g/mol
• Monoisotopic Mass: 223.15478413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine

Introduction to 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine (CAS No: 2228733-68-2)

2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228733-68-2, exhibits unique structural and chemical properties that make it a promising candidate for various applications in drug development and biochemical studies. The presence of a dimethylcyclohexyl side chain and a trifluoropropan-1-amine moiety imparts distinct reactivity and functional characteristics, which are leveraged in synthetic chemistry and pharmacological investigations.

The compound's molecular structure consists of a saturated cyclohexane ring substituted with two methyl groups at the 3-position, attached to an amine-functionalized trifluoropropane chain. This configuration not only enhances its solubility in organic solvents but also influences its interactions with biological targets. The trifluoromethyl group, a key feature of the trifluoropropane moiety, is well-documented for its ability to modulate metabolic stability and binding affinity in drug molecules. Such structural attributes have positioned 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine as a valuable intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in developing novel therapeutics. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. In the context of 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine, the trifluoromethyl group contributes to these beneficial effects by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These characteristics are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Moreover, the dimethylcyclohexyl group provides steric hindrance and electronic modulation, which can be exploited to fine-tune the binding interactions of the compound with its intended biological targets. This dual functionality makes 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine a versatile building block for medicinal chemists seeking to develop next-generation drugs. Its incorporation into lead compounds has shown promise in preclinical studies for various therapeutic indications, including oncology and inflammatory diseases.

In academic research circles, 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine has been employed in synthetic methodologies aimed at constructing complex scaffolds with potential pharmaceutical activity. The compound's stability under various reaction conditions makes it an attractive choice for multi-step syntheses involving nucleophilic substitutions and metal-catalyzed transformations. Researchers have utilized its unique reactivity to develop novel fluorinated analogs with enhanced therapeutic profiles.

The growing interest in fluorinated amines as pharmacophores has also spurred investigations into the metabolic fate of compounds like 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine. Studies have demonstrated that the trifluoromethyl group can influence drug metabolism by affecting cytochrome P450 enzyme activity. Understanding these interactions is crucial for optimizing drug design and minimizing potential side effects. The compound's structural features provide a rich framework for exploring such metabolic relationships.

From a commercial perspective, the demand for high-purity intermediates like 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine has been rising due to increased investment in pharmaceutical R&D. Manufacturers specializing in fine chemicals have adapted to this trend by improving synthetic routes and scaling up production capacities. The compound's role as a key intermediate ensures its continued relevance in the development pipeline of innovative drugs.

The future prospects of 2-(3,3-dimethylcyclohexyl)-3,3,3-trifluoropropan-1-amine are closely tied to advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly evaluate the potential of new molecular entities by predicting their biological activity and optimizing their structures. As such technologies evolve，the compound is likely to play an even more significant role in drug discovery initiatives.

In conclusion，2-(۳٫۳-dimethylcyclohexyl)-۳٫۳٫۳-trifluoropropan-۱-amine (CAS No: 222873۳-۶۸-۲) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups，combined with its synthetic versatility，makes it an indispensable tool for medicinal chemists worldwide. As research continues to uncover new applications，the compound is poised to remain at the forefront of pharmaceutical innovation.